molecular formula C14H19BrO3 B254222 4-(2-Bromo-4-tert-butylphenoxy)butanoic acid

4-(2-Bromo-4-tert-butylphenoxy)butanoic acid

Cat. No. B254222
M. Wt: 315.2 g/mol
InChI Key: QEUVMYYGJHGZKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Bromo-4-tert-butylphenoxy)butanoic acid, also known as bromoxynil, is a herbicide that is widely used in agriculture to control broadleaf weeds. It was first introduced in the 1970s and has since become a popular choice for farmers due to its effectiveness and low toxicity.

Mechanism of Action

Bromoxynil works by inhibiting photosynthesis in plants. It disrupts the electron transport chain in chloroplasts, which ultimately leads to the death of the plant. The herbicide is selective in its action, targeting broadleaf weeds while leaving grasses unharmed.
Biochemical and Physiological Effects:
Bromoxynil can have toxic effects on non-target organisms, including mammals, birds, and aquatic life. Studies have shown that exposure to the herbicide can cause oxidative stress and damage to cell membranes, leading to cellular dysfunction and death. It can also affect the reproductive and immune systems of animals.

Advantages and Limitations for Lab Experiments

Bromoxynil is a useful tool for studying plant physiology and herbicide resistance mechanisms. Its selectivity allows for the targeted control of broadleaf weeds, making it a valuable tool in crop management. However, its toxicity to non-target organisms limits its use in field experiments, and caution must be taken when handling and disposing of the herbicide.

Future Directions

There is ongoing research into the development of new herbicides that are more effective and less toxic than 4-(2-Bromo-4-tert-butylphenoxy)butanoic acid. Scientists are also investigating the potential of using natural products as alternatives to synthetic herbicides. Additionally, there is a need for further research into the long-term effects of this compound on the environment and non-target organisms.
Conclusion:
In conclusion, this compound, or this compound, is a widely used herbicide that has been extensively studied for its efficacy and potential impact on the environment. While it is a useful tool for crop management, caution must be taken to minimize its impact on non-target organisms. Ongoing research into the development of new herbicides and the long-term effects of this compound will continue to inform agricultural practices and environmental policy.

Synthesis Methods

Bromoxynil can be synthesized by reacting 2-bromo-4-tert-butylphenol with butyric anhydride in the presence of a catalyst such as sulfuric acid. The reaction yields 4-(2-Bromo-4-tert-butylphenoxy)butanoic acid, which is then purified and formulated into a herbicide product.

Scientific Research Applications

Bromoxynil has been extensively studied for its herbicidal properties and its impact on the environment. It has been used in various scientific research studies to evaluate its efficacy in controlling weeds and its potential effects on non-target organisms. Researchers have also investigated the impact of 4-(2-Bromo-4-tert-butylphenoxy)butanoic acid on soil health and microbial communities.

properties

Molecular Formula

C14H19BrO3

Molecular Weight

315.2 g/mol

IUPAC Name

4-(2-bromo-4-tert-butylphenoxy)butanoic acid

InChI

InChI=1S/C14H19BrO3/c1-14(2,3)10-6-7-12(11(15)9-10)18-8-4-5-13(16)17/h6-7,9H,4-5,8H2,1-3H3,(H,16,17)

InChI Key

QEUVMYYGJHGZKX-UHFFFAOYSA-N

SMILES

CC(C)(C)C1=CC(=C(C=C1)OCCCC(=O)O)Br

Canonical SMILES

CC(C)(C)C1=CC(=C(C=C1)OCCCC(=O)O)Br

Origin of Product

United States

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